Cas no 1805411-40-8 (Ethyl 5-chloro-3-(difluoromethyl)-4-methylpyridine-2-acetate)

• Product Name: Ethyl 5-chloro-3-(difluoromethyl)-4-methylpyridine-2-acetate
• CAS No: 1805411-40-8
• MF: C₁₁H₁₂ClF₂NO₂
• MW: 263.66828918457
• CID: 4873035
• Update Time: 2025-05-22

Ethyl 5-chloro-3-(difluoromethyl)-4-methylpyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-chloro-3-(difluoromethyl)-4-methylpyridine-2-acetate

• Inchi： 1S/C11H12ClF2NO2/c1-3-17-9(16)4-8-10(11(13)14)6(2)7(12)5-15-8/h5,11H,3-4H2,1-2H3
• InChI Key： HJWWIBJEEVBUIF-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(CC(=O)OCC)C(C(F)F)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 5-chloro-3-(difluoromethyl)-4-methylpyridine-2-acetate

Ethyl 5-chloro-3-(difluoromethyl)-4-methylpyridine-2-acetate: A Comprehensive Overview

Ethyl 5-chloro-3-(difluoromethyl)-4-methylpyridine-2-acetate, also known by its CAS number 1805411-40-8, is a highly specialized organic compound with significant applications in various fields. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a pyridine ring substituted with several functional groups, including a chlorine atom at position 5, a difluoromethyl group at position 3, and a methyl group at position 4. The acetate ester group at position 2 further enhances its reactivity and versatility in chemical reactions.

Recent studies have highlighted the importance of Ethyl 5-chloro-3-(difluoromethyl)-4-methylpyridine-2-acetate in the development of novel agrochemicals. Researchers have demonstrated that this compound exhibits remarkable bioactivity, particularly as a potential pesticide or herbicide. The presence of the difluoromethyl group and the chlorine atom contributes to its stability and ability to interact with biological systems. Moreover, the methyl group at position 4 plays a crucial role in modulating the compound's lipophilicity, which is essential for its absorption and distribution in living organisms.

The synthesis of Ethyl 5-chloro-3-(difluoromethyl)-4-methylpyridine-2-acetate involves a series of carefully designed organic reactions. Starting from pyridine derivatives, chemists employ substitution and alkylation techniques to introduce the necessary functional groups. The use of modern catalytic methods has significantly improved the yield and purity of this compound. For instance, palladium-catalyzed cross-coupling reactions have been employed to attach the difluoromethyl group efficiently. These advancements underscore the importance of cutting-edge synthetic strategies in producing high-quality pyridine derivatives for industrial applications.

In terms of applications, Ethyl 5-chloro-3-(difluoromethyl)-4-methylpyridine-2-acetate has shown promise in the field of materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). Researchers have explored its ability to act as an electron transport layer due to its high electron mobility and thermal stability. Additionally, its compatibility with various polymer matrices makes it a potential candidate for advanced composite materials.

From an environmental perspective, understanding the fate and behavior of Ethyl 5-chloro-3-(difluoromethyl)-4-methylpyridine-2-acetate in natural systems is critical. Studies have shown that this compound undergoes biodegradation under specific conditions, which reduces its persistence in the environment. However, further research is needed to fully assess its impact on ecosystems and develop strategies for safe disposal.

In conclusion, Ethyl 5-chloro-3-(difluoromethyl)-4-methylpyridine-2-acetate is a multifaceted compound with diverse applications across various industries. Its unique structure and reactivity make it an invaluable tool in chemical research and development. As advancements in synthetic methods and material science continue to unfold, this compound is expected to play an even more significant role in shaping future technologies.